![molecular formula C11H13FN2O3 B1322675 N,N-diethyl-4-fluoro-3-nitrobenzamide CAS No. 474018-94-5](/img/structure/B1322675.png)
N,N-diethyl-4-fluoro-3-nitrobenzamide
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves several steps, including oxidation, chlorination, amination, and complexation with metals. For instance, the synthesis of 4-amino-2-fluoro-N-methyl-benzamide, a compound with a similar fluoro-nitrobenzamide structure, was achieved by oxidation of 2-fluoro-4-nitrotoluene followed by chlorination, amination, and hydrogenation . Nickel(II) complexes of N-(dialkylcarbamothioyl)-4-nitrobenzamide were synthesized and characterized, indicating the potential for complexation reactions involving similar nitrobenzamide derivatives .
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated using techniques such as single-crystal X-ray diffraction. For example, the crystal structure of N-[(Z)-1-oxo-1-phenyl-3-phenylprop-2-en-2-yl]-4-nitrobenzamide was confirmed through this method . Similarly, the structures of nickel(II) complexes of N-(dialkylcarbamothioyl)-4-nitrobenzamide were determined, providing insights into the coordination environment and geometry of these complexes .
Chemical Reactions Analysis
The chemical reactivity of nitrobenzamide derivatives can lead to various transformations. For instance, the reduction of 4-iodo-3-nitrobenzamide to its nitroso derivative and further to the amino derivative demonstrates the potential for redox reactions . The formation of metal complexes, as seen with nickel(II) complexes, also indicates the ability of these compounds to participate in coordination chemistry .
Physical and Chemical Properties Analysis
The physical and chemical properties of nitrobenzamide derivatives are influenced by their molecular structure. The presence of functional groups such as nitro, amino, and fluoro substituents can affect properties like solubility, melting point, and reactivity. The papers discuss the characterization of these compounds using techniques such as infrared spectroscopy, nuclear magnetic resonance spectroscopy, mass spectrometry, and crystallography, which are essential for understanding their properties .
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Methods : N,N-diethyl-4-fluoro-3-nitrobenzamide's synthesis has been explored in studies, including the synthesis of related compounds like 4-amino-2-fluoro-N-methyl-benzamide, which was synthesized from 2-Fluoro-4-nitrobenzoic acid and further modified to achieve desired properties (Xu, Xu, & Zhu, 2013).
- Structural Analysis : Research on similar compounds, such as N-(alkyl(aryl)carbamothioyl)-4-nitrobenzamide, includes their characterization and structural analysis using techniques like infrared spectroscopy, nuclear magnetic resonance, and X-ray crystallography (Saeed, Rashid, Ali, & Hussain, 2010).
Potential Applications in Medical Imaging
- PET Imaging Ligands : Some derivatives of fluoro-nitrobenzamide, such as N-(N-Benzylpiperidin-4-yl)-2-fluorobenzamide, have been studied for their potential as ligands in PET (Positron Emission Tomography) imaging, specifically targeting σ receptors (Shiue et al., 1997).
Applications in Pharmaceutical Development
- Drug Development : Compounds similar to this compound have been synthesized and evaluated for their pharmacological properties, including antiarrhythmic activity, which is critical in drug development (Likhosherstov et al., 2014).
Nanotechnology and Material Science
- Nanostructured Thin Films : Research into nickel(II) complexes of similar compounds like N-(dialkylcarbamothioyl)-4-nitrobenzamide has demonstrated their use in creating nanostructured thin films, which are important in various technological applications (Saeed et al., 2013).
Safety and Hazards
properties
IUPAC Name |
N,N-diethyl-4-fluoro-3-nitrobenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O3/c1-3-13(4-2)11(15)8-5-6-9(12)10(7-8)14(16)17/h5-7H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRVFZPHNDANYPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC(=C(C=C1)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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